4-isopropoxy-N-(4-(N-(5-methylisoxazol-3-yl)sulfamoyl)phenyl)benzamide

• IUPAC Name: N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C20H21N3O5S/c1-13(2)27-17-8-4-15(5-9-17)20(24)21-16-6-10-18(11-7-16)29(25,26)23-19-12-14(3)28-22-19/h4-13H,1-3H3,(H,21,24)(H,22,23)
• InChI Key: KZTDGYQJURKYPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)OC(C)C
• Molecular Formula: C20H21N3O5S
• Molecular Weight: 415.5 g/mol

Description

“N-[4-[(5-Methylisoxazol-3-yl)sulphamoyl]phenyl]acetamide” is a sulfonamide compound. It is used as a pharmaceutical reference standard. It is also known as Sulfamethoxazole Impurity A.

Molecular Structure Analysis

The molecular formula of this compound is C12 H13 N3 O4 S and its molecular weight is 295.31. The structure includes a 5-membered isoxazole ring.

Scientific Research Applications

Antibacterial and Antimicrobial Properties

• The compound exhibits antibacterial activity due to its sulfonamide group, which interferes with bacterial enzymes and cell wall synthesis. .

Supramolecular Chemistry and Crystal Engineering

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Safety and Hazards

The safety data sheet for this compound can be found on the LGC Standards website.

Future Directions

As a pharmaceutical reference standard, this compound is likely to continue being used in the development, validation, and testing of pharmaceuticals.